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Compound of Interest

Compound Name: KSK-104

Cat. No.: B15567224 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of investigational compounds like KSK-104 is a critical component of laboratory safety

and environmental responsibility. KSK-104, a promising anti-tuberculosis agent with the

molecular formula C22H20N2O4, requires meticulous disposal procedures to mitigate risks to

personnel and the environment.[1] This guide provides a comprehensive overview of the

recommended disposal protocols for KSK-104, emphasizing safety and compliance with

standard laboratory practices for hazardous chemical waste.

Immediate Safety and Logistical Information
As KSK-104 is an investigational compound, a comprehensive Safety Data Sheet (SDS) with

specific toxicological and environmental hazard data is not publicly available. Therefore, it must

be handled with the assumption that it is a hazardous substance. The primary and

recommended method for the disposal of KSK-104 is high-temperature incineration by a

licensed hazardous waste management vendor.[2][3] Under no circumstances should KSK-104
or its containers be disposed of in regular trash or down the drain.[2]

All personnel involved in the handling and disposal of KSK-104 must be thoroughly trained in

chemical waste management and familiar with the institution's specific Environmental Health

and Safety (EHS) protocols.[2] Consultation with your institution's EHS department is

mandatory to ensure full compliance with local, state, and federal regulations.[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15567224?utm_src=pdf-interest
https://www.benchchem.com/product/b15567224?utm_src=pdf-body
https://www.benchchem.com/product/b15567224?utm_src=pdf-body
https://cymitquimica.com/products/TM-T210082/ksk-104/
https://www.benchchem.com/product/b15567224?utm_src=pdf-body
https://www.benchchem.com/product/b15567224?utm_src=pdf-body
https://www.benchchem.com/product/b15567224?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Antituberculosis_Agent_10_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://www.benchchem.com/product/b15567224?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Antituberculosis_Agent_10_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b15567224?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Antituberculosis_Agent_10_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Antituberculosis_Agent_10_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15567224?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Data Summary
The following table summarizes the known chemical properties of KSK-104 and provides a

template for the type of data that would be found in a comprehensive SDS. The toxicological

and environmental data are presented as "Not available" to reflect the current lack of specific

information and to emphasize the need for cautious handling.

Parameter Value Reference

Chemical Identity

Name KSK-104 CymitQuimica

Molecular Formula C22H20N2O4 [1]

Molecular Weight 376.14 g/mol [1]

Physical Properties

Appearance Solid (assumed) General Practice

Solubility Not available

Toxicological Data

Acute Toxicity (Oral, Dermal,

Inhalation)
Not available

Skin Corrosion/Irritation Not available

Serious Eye Damage/Irritation Not available

Carcinogenicity Not available

Environmental Data

Ecotoxicity Not available

Persistence and Degradability Not available

Bioaccumulative Potential Not available
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The following protocols provide detailed methodologies for the key steps in the safe disposal of

KSK-104.

1. Decontamination of Laboratory Equipment and Surfaces:

Objective: To neutralize and remove any residual KSK-104 from laboratory equipment and

surfaces to prevent cross-contamination and accidental exposure.

Materials:

10% bleach solution (freshly prepared)

70% ethanol or isopropanol

Personal Protective Equipment (PPE): two pairs of nitrile gloves, lab coat, and safety

glasses with side shields.

Absorbent pads or paper towels

Hazardous waste bags

Procedure:

Don appropriate PPE.

Prepare a fresh 10% bleach solution.

Liberally apply the 10% bleach solution to all contaminated surfaces and equipment (e.g.,

glassware, stir bars, spatulas, fume hood sash and work surface).

Allow a contact time of at least 30 minutes.

Wipe the surfaces with absorbent pads or paper towels to remove the bleach solution.

Rinse the surfaces with 70% ethanol or isopropanol to remove bleach residue.

All used absorbent materials and disposable PPE must be disposed of as solid hazardous

waste.
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2. Segregation and Collection of KSK-104 Waste:

Objective: To safely segregate and contain all forms of KSK-104 waste to await final disposal

by a certified vendor.

Materials:

Designated hazardous waste containers (solid and liquid)

Hazardous waste labels

Procedure:

Solid Waste:

Collect all KSK-104-contaminated solid waste in a designated, leak-proof, and

puncture-resistant container. This includes, but is not limited to:

Used and empty vials or containers of KSK-104

Contaminated PPE (gloves, disposable lab coats)

Contaminated lab supplies (pipette tips, weighing boats, absorbent pads)

The container must be clearly labeled as "Hazardous Waste" and include the chemical

name "KSK-104", the date, and the principal investigator's name.[2]

Liquid Waste:

Collect all liquid waste containing KSK-104 in a designated, leak-proof, and chemically

compatible container.

Do not mix with other chemical waste streams unless explicitly permitted by your

institution's EHS department.[2]

The container must be clearly labeled as "Hazardous Waste" and include the chemical

name "KSK-104", an estimate of the concentration, the date, and the principal

investigator's name.
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KSK-104 Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of KSK-104 from

the point of generation to final disposal.
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KSK-104 Disposal Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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